![molecular formula C21H26N2O4 B269031 N-(tert-butyl)-4-{[2-(2-methoxyphenoxy)propanoyl]amino}benzamide](/img/structure/B269031.png)
N-(tert-butyl)-4-{[2-(2-methoxyphenoxy)propanoyl]amino}benzamide
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Overview
Description
N-(tert-butyl)-4-{[2-(2-methoxyphenoxy)propanoyl]amino}benzamide, also known as BAY 11-7082, is a synthetic compound that has been widely used in scientific research for its anti-inflammatory and anticancer properties. It was first synthesized in 2001 by researchers at Bayer Pharmaceuticals and has since been studied extensively for its potential therapeutic applications.
Mechanism of Action
N-(tert-butyl)-4-{[2-(2-methoxyphenoxy)propanoyl]amino}benzamide 11-7082 inhibits the activation of NF-κB by blocking the phosphorylation and degradation of its inhibitor, IκBα. This prevents the translocation of NF-κB to the nucleus, where it regulates the expression of genes involved in inflammation and cell survival. By inhibiting NF-κB, this compound 11-7082 can reduce the production of pro-inflammatory cytokines and chemokines, as well as induce apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound 11-7082 has been shown to have a wide range of biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines and chemokines, as well as inhibit the proliferation and induce apoptosis in cancer cells. It has also been shown to have antiviral and antibacterial properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(tert-butyl)-4-{[2-(2-methoxyphenoxy)propanoyl]amino}benzamide 11-7082 in lab experiments is its specificity for NF-κB inhibition. It has been shown to be a potent and selective inhibitor of NF-κB, with minimal off-target effects. However, one of the limitations of using this compound 11-7082 is its low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for the study of N-(tert-butyl)-4-{[2-(2-methoxyphenoxy)propanoyl]amino}benzamide 11-7082. One area of research is the development of more potent and selective inhibitors of NF-κB, which could have therapeutic applications in a wide range of inflammatory and autoimmune diseases. Another area of research is the investigation of the anticancer properties of this compound 11-7082 in combination with other chemotherapeutic agents, which could enhance its efficacy and reduce potential side effects. Finally, there is also potential for the development of this compound 11-7082 as a topical anti-inflammatory agent for the treatment of skin disorders such as psoriasis and eczema.
Synthesis Methods
The synthesis of N-(tert-butyl)-4-{[2-(2-methoxyphenoxy)propanoyl]amino}benzamide 11-7082 involves several steps, including the reaction of tert-butylamine with 4-chlorobenzoyl chloride to form N-(tert-butyl)-4-chlorobenzamide. This intermediate is then reacted with 2-(2-methoxyphenoxy)propanoic acid to form this compound. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.
Scientific Research Applications
N-(tert-butyl)-4-{[2-(2-methoxyphenoxy)propanoyl]amino}benzamide 11-7082 has been extensively studied for its anti-inflammatory and anticancer properties. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses. By inhibiting NF-κB, this compound 11-7082 can reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of a wide range of inflammatory diseases.
In addition to its anti-inflammatory properties, this compound 11-7082 has also been shown to have anticancer effects. It can induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation. It has been studied in a wide range of cancer types, including breast, prostate, lung, and pancreatic cancer.
properties
Molecular Formula |
C21H26N2O4 |
---|---|
Molecular Weight |
370.4 g/mol |
IUPAC Name |
N-tert-butyl-4-[2-(2-methoxyphenoxy)propanoylamino]benzamide |
InChI |
InChI=1S/C21H26N2O4/c1-14(27-18-9-7-6-8-17(18)26-5)19(24)22-16-12-10-15(11-13-16)20(25)23-21(2,3)4/h6-14H,1-5H3,(H,22,24)(H,23,25) |
InChI Key |
MPBUGOGCDRVFEU-UHFFFAOYSA-N |
SMILES |
CC(C(=O)NC1=CC=C(C=C1)C(=O)NC(C)(C)C)OC2=CC=CC=C2OC |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)C(=O)NC(C)(C)C)OC2=CC=CC=C2OC |
Origin of Product |
United States |
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